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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675 Get Quote

Introduction

(-)-Bromocyclen, a chlorinated cyclodiene insecticide, has historically been utilized for its

potent activity against a range of ectoparasites in veterinary medicine. Its chemical formula is

C8H5BrCl6, with a molecular weight of 393.75 g/mol .[1][2][3][4][5] Also known by synonyms

such as Alugan and Bromodan, its CAS number is 1715-40-8.[3][6] While its primary

application has been in the field of pest control, this document aims to provide a

comprehensive overview of its preparation and potential applications in a research setting,

catering to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bromocyclen is presented in the

table below. This information is crucial for the preparation of solutions and for understanding its

behavior in experimental systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15341675?utm_src=pdf-interest
https://www.benchchem.com/product/b15341675?utm_src=pdf-body
https://www.scbt.com/p/bromocyclen-1715-40-8
https://sitem.herts.ac.uk/aeru/vsdb/Reports/91.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocyclen
https://www.sigmaaldrich.com/SG/en/product/sial/33398
https://www.echemi.com/products/pd180521105713-bromocyclen.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocyclen
https://www.medchemexpress.com/bromocyclen.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H5BrCl6 [1][3][5]

Molecular Weight 393.75 g/mol [1][3][5]

CAS Number 1715-40-8 [1][2][3][4]

Synonyms Alugan, Bromodan [3][6]

Appearance Solid (form not specified)

Solubility

Information not readily

available. It is recommended to

test solubility in common

laboratory solvents such as

DMSO, ethanol, and

dimethylformamide (DMF).

Stability

Store in a cool, dry place.

Refer to the supplier's

certificate of analysis for

specific storage conditions and

shelf life.[6]

Mechanism of Action
The primary mode of action of Bromocyclen as an insecticide is described as narcotic and non-

specific.[2] This suggests that its effects may be broad and not targeted to a single specific

molecular pathway. In the context of research and drug development, understanding the

precise molecular targets and signaling pathways affected by (-)-Bromocyclen would be a

critical area of investigation.

Preparation of (-)-Bromocyclen Solutions for
Experiments
Note: Due to the limited information available on the solubility of (-)-Bromocyclen, the

following protocol is a general guideline. It is essential to perform small-scale solubility tests

before preparing larger stock solutions.
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Materials:

(-)-Bromocyclen powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution:

Calculate the required mass:

For 1 mL of a 10 mM stock solution, the required mass of (-)-Bromocyclen is: Mass (mg)

= 10 mmol/L * 1 mL * (1 L / 1000 mL) * 393.75 g/mol * (1000 mg / 1 g) = 3.9375 mg

Weigh the compound:

Carefully weigh out approximately 3.94 mg of (-)-Bromocyclen powder and place it in a

sterile microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of high-quality, anhydrous DMSO to the microcentrifuge tube containing the

powder.

Ensure complete dissolution:

Vortex the tube vigorously for several minutes to ensure the compound is completely

dissolved. Gentle warming in a water bath (e.g., 37°C) may aid in dissolution, but be

cautious of potential degradation. Visually inspect the solution to ensure no solid particles

remain.

Sterilization (optional but recommended for cell-based assays):
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If the stock solution is to be used in sterile cell culture experiments, it can be sterilized by

filtering through a 0.22 µm syringe filter. Ensure the filter is compatible with DMSO.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store

the aliquots at -20°C or -80°C for long-term storage.

Experimental Protocols: Cell-Based Assays
Given the lack of specific information on the biological effects of (-)-Bromocyclen in a research

context, a general cell-based assay workflow is provided below. This can be adapted to

investigate various cellular processes, such as cell viability, proliferation, or cytotoxicity.

Workflow for a Cell-Based Viability Assay:

Preparation

Treatment Assay Data Analysis

Seed cells in a 96-well plate

Treat cells with (-)-Bromocyclen dilutions

Prepare serial dilutions of (-)-Bromocyclen

Incubate for a defined period (e.g., 24, 48, 72 hours) Add viability reagent (e.g., MTT, PrestoBlue) Read absorbance/fluorescence on a plate reader Calculate cell viability and determine IC50

Click to download full resolution via product page

Caption: Workflow for a cell-based viability assay.

Detailed Protocol:

Cell Seeding:

Plate cells of interest in a 96-well plate at a predetermined density to ensure they are in

the exponential growth phase at the time of treatment.
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Allow the cells to adhere and recover overnight in a humidified incubator at 37°C with 5%

CO2.

Compound Preparation and Treatment:

Prepare a series of dilutions of the (-)-Bromocyclen stock solution in the appropriate cell

culture medium. It is crucial to include a vehicle control (medium with the same

concentration of DMSO used for the highest drug concentration).

Remove the old medium from the cells and add the medium containing the different

concentrations of (-)-Bromocyclen.

Incubation:

Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) to allow the

compound to exert its effects.

Viability Assessment:

At the end of the incubation period, add a cell viability reagent (e.g., MTT, MTS,

PrestoBlue™, or CellTiter-Glo®) to each well according to the manufacturer's instructions.

Incubate for the recommended time to allow for the colorimetric or fluorometric reaction to

occur.

Data Acquisition and Analysis:

Measure the absorbance or fluorescence using a microplate reader at the appropriate

wavelength.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the data and determine the half-maximal inhibitory concentration (IC50) value, which

represents the concentration of the compound that inhibits 50% of cell viability.

Potential Signaling Pathways for Investigation
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Given the non-specific mode of action of Bromocyclen, its effects could be mediated through

various signaling pathways. A logical starting point for investigation would be to examine

pathways related to cell stress, apoptosis, and proliferation.

Stress Response Apoptosis Cell Proliferation

(-)-Bromocyclen

Reactive Oxygen Species (ROS) Production Caspase Activation (Caspase-3, -9) Cyclin/CDK Regulation PI3K/Akt Pathway

MAPK Pathway (p38, JNK) Bcl-2 Family Proteins

Click to download full resolution via product page

Caption: Potential signaling pathways for investigation.

Further Research Directions:

To elucidate the mechanism of action of (-)-Bromocyclen, further experiments are necessary.

These could include:

Target Identification Studies: Employing techniques like affinity chromatography or

proteomics to identify the molecular binding partners of (-)-Bromocyclen.

Gene Expression Analysis: Using methods such as qPCR or RNA sequencing to determine

how (-)-Bromocyclen alters the expression of genes involved in key cellular pathways.

Biochemical Assays: Directly measuring the activity of specific enzymes or proteins that are

hypothesized to be targets of (-)-Bromocyclen.

By systematically applying these experimental approaches, the scientific community can begin

to build a comprehensive understanding of the biological effects of (-)-Bromocyclen beyond its
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historical use as an insecticide, potentially uncovering novel applications in biomedical

research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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